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Compound of Interest

Compound Name: L-Fructose-1-13C

Cat. No.: B7824498

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed, step-by-step procedures for the safe disposal of L-
Fructose-1-13C, a non-radioactive, stable isotope-labeled monosaccharide.

Immediate Safety and Handling Precautions

L-Fructose-1-13C, while not classified as a hazardous substance, requires careful handling to
minimize exposure and maintain a safe laboratory environment. Always consult the Safety Data
Sheet (SDS) for the most detailed information. General safety practices include using personal
protective equipment (PPE) such as gloves, safety glasses, and a lab coat.[1] Work in a well-
ventilated area to avoid inhalation of any dust particles.[2] In case of a spill, sweep up the solid
material, place it in a sealed container, and clean the area thoroughly.[1][2]

Disposal Procedures for L-Fructose-1-13C

The key determinant for the disposal of L-Fructose-1-13C is its classification as a non-
radioactive, stable isotope-labeled compound.[3] Standard laboratory procedures for non-
hazardous chemical waste should be followed, always in accordance with local, state, and
federal regulations.[3]

Step 1: Waste Characterization
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o Uncontaminated L-Fructose-1-13C: If the compound is in its pure form and has not been
mixed with any hazardous materials, it is generally not considered hazardous waste.

o Contaminated L-Fructose-1-13C: If the compound has been mixed with other chemicals,
solvents, or biological materials, the entire mixture must be treated as chemical waste. The
disposal protocol should align with the most hazardous component of the mixture.

Step 2: Segregation and Collection

e Solid Waste:

o Collect uncontaminated solid L-Fructose-1-13C in a designated, clearly labeled, and
sealable container.

o For contaminated solid waste, use a separate, leak-proof container labeled with "Chemical
Waste" and a full description of the contents, including L-Fructose-1-13C and all other
components.

e Liquid Waste:

o For solutions containing L-Fructose-1-13C, collect the liquid waste in a compatible,
sealed container.

o The container must be clearly labeled with "Chemical Waste" and a detailed list of all
constituents and their approximate concentrations. Do not mix incompatible waste
streams.

Step 3: Final Disposal

o Small, Uncontaminated Quantities: Depending on local regulations, very small quantities of
pure L-Fructose-1-13C may be permissible for disposal in the regular trash or down the
sanitary sewer with copious amounts of water. However, it is imperative to verify this with
your institution's Environmental Health and Safety (EHS) office before proceeding.

o Large Quantities and Contaminated Waste: All large quantities and any contaminated L-
Fructose-1-13C waste must be disposed of through a licensed professional chemical waste
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disposal service. Contact your institution's EHS office to arrange for pickup and proper

disposal.
Quantitative Data Summary
Property Value Reference
Chemical Formula C513CH1206 [4]
Molecular Weight 181.15 g/mol [4]
Isotopic Purity 99 atom % 13C
Physical Form Powder
Melting Point 119-122 °C (decomposes) [5]
Solubility Freely soluble in water

Disposal Decision Workflow
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L-Fructose-1-13C Disposal Workflow

Start: L-Fructose-1-13C Waste

Characterize Waste:
Is it contaminated with
hazardous materials?

No es

Uncontaminated
L-Fructose-1-13C

Y

Contaminated
L-Fructose-1-13C

Assess Quantity:
Small or Large?

Small Large

Small Quantity Large Quantity

Treat as Chemical Waste:
- Segregate and Label
- Arrange for Professional Disposal

Consult Local Regulations
& EHS Office

Dispose in Regular Trash
or Sanitary Sewer
(with EHS approval)

A4

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of L-Fructose-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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